Cas no 1806992-42-6 (Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1806992-42-6
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4805784
• Update Time: 2025-05-21

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)8-7(12)6(9(13)14)3-5(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： FNSXTOKUTYFUGN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=C(C(=O)OCC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Comprehensive Guide to Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1806992-42-6)

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1806992-42-6) is a high-value fluorinated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound has gained significant attention due to its unique structural features, including a chloromethyl group, difluoromethyl substituent, and fluoropyridine core, making it a versatile intermediate in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled interest in this chemical. Researchers are particularly intrigued by its potential applications in developing bioactive molecules, given the enhanced metabolic stability and membrane permeability often imparted by fluorine atoms. The pyridine-2-carboxylate moiety serves as an excellent scaffold for further functionalization, allowing medicinal chemists to create diverse molecular architectures.

From a synthetic chemistry perspective, the presence of multiple reactive sites in Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate offers numerous possibilities for selective modifications. The chloromethyl group at position 6 can undergo nucleophilic substitution reactions, while the ester functionality provides opportunities for hydrolysis or transesterification. These characteristics make it particularly valuable for constructing complex molecules in a step-efficient manner.

Recent trends in pharmaceutical research highlight the importance of fluorine-containing building blocks like this compound. With the increasing focus on targeted therapies and personalized medicine, researchers are actively exploring novel heterocyclic compounds that can serve as key intermediates for kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The difluoromethyl group in particular has shown promise in improving pharmacokinetic properties of drug candidates.

The compound's molecular formula and weight make it suitable for various analytical techniques commonly used in modern laboratories. Mass spectrometry and NMR spectroscopy can effectively characterize Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate, with the distinct fluorine NMR signals providing valuable structural information. These analytical features contribute to its popularity in quality control and compound identification processes.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize such fluorinated pyridine derivatives. The development of catalytic methods for introducing difluoromethyl groups and optimizing the formation of the pyridine core represent active areas of investigation. These efforts align with the pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency.

Storage and handling recommendations for CAS 1806992-42-6 follow standard laboratory protocols for sensitive organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken when working with this material, including the use of appropriate personal protective equipment and adequate ventilation. The compound's stability under various conditions makes it suitable for long-term storage when properly sealed and protected from moisture.

The commercial availability of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate has increased in recent years to meet growing research demands. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically exceeding 95%. This accessibility has facilitated its adoption across multiple research institutions and pharmaceutical development programs worldwide.

Future research directions for this compound class may explore its potential in materials science applications, particularly in the development of fluorinated organic semiconductors or specialty polymers. The unique electronic properties imparted by the fluorine atoms and pyridine nitrogen could prove valuable in designing advanced functional materials with tailored properties.

For researchers seeking detailed technical information about 1806992-42-6, comprehensive analytical data including NMR spectra, HPLC chromatograms, and mass spectra are typically available from manufacturers. These resources support proper compound identification and quality verification, which are crucial for reproducible research outcomes in medicinal chemistry and related fields.

The synthesis of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate typically involves multi-step procedures starting from commercially available pyridine precursors. Recent literature reports have focused on optimizing these synthetic routes to improve yields and reduce byproduct formation. The development of more efficient synthetic strategies remains an active area of investigation in organic chemistry.

In conclusion, Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1806992-42-6) represents an important building block in contemporary chemical research. Its structural features and synthetic versatility position it as a valuable tool for scientists working in drug discovery, materials science, and other cutting-edge research areas. As the demand for fluorinated heterocycles continues to grow, this compound will likely maintain its significance in the chemical research landscape.